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Compound of Interest

Compound Name: YPX-C-05

Cat. No.: B15137763

For Researchers, Scientists, and Drug Development Professionals

Introduction

YPX-C-05 is a potent isohydroxamic acid derivative that functions as a histone deacetylase
(HDAC) inhibitor.[1] It has demonstrated significant vasodilatory and antihypertensive activities,
making it a valuable tool in the research of hypertension and vascular-related disorders.[1]
Accurate and consistent preparation of a YPX-C-05 stock solution is crucial for obtaining
reliable and reproducible experimental results. This document provides a detailed protocol for
the preparation, storage, and handling of a YPX-C-05 stock solution.

Physicochemical Data

A summary of the key quantitative data for YPX-C-05 is presented in the table below for easy
reference.
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Property Value Source
Molecular Formula C21H19N304 [1]
Molecular Weight 377.39 g/mol [1]
Purity >98% (HPLC) [1]
Solubility Soluble in DMSO

Storage Temperature -20°C (Long Term)

Stability > 2 years at -20°C [1]

Experimental Protocol: Preparation of a 10 mM YPX-
C-05 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of YPX-C-05 in dimethyl
sulfoxide (DMSO). This concentration is a common starting point for many in vitro and in vivo
studies involving HDAC inhibitors.

Materials and Equipment

e YPX-C-05 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Procedure

e Preparation:
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o Bring the vial of YPX-C-05 powder and the DMSO to room temperature before opening to
prevent condensation.

o Ensure all equipment is clean and dry.
» Weighing:
o Tare a clean, dry microcentrifuge tube or amber vial on the analytical balance.

o Carefully weigh out the desired amount of YPX-C-05 powder. For example, to prepare 1
mL of a 10 mM stock solution, weigh 3.77 mg of YPX-C-05 (see calculation below).

Calculation:

o Weight (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular Weight (
g/mol ) x 1000 (mg/g)

o Weight (mg) = 0.001 L x 0.010 mol/L x 377.39 g/mol x 1000 mg/g = 3.7739 mg
e Dissolving:

o Add the appropriate volume of DMSO to the vial containing the weighed YPX-C-05. For a
10 mM solution, if you weighed 3.77 mg of YPX-C-05, add 1 mL of DMSO.

o Cap the vial tightly.

o Vortex the solution until the YPX-C-05 is completely dissolved. Gentle warming in a water
bath (not exceeding 37°C) may be used to aid dissolution if necessary. Visually inspect the
solution to ensure there are no undissolved patrticles.

 Aliquoting and Storage:

o Once fully dissolved, it is recommended to aliquot the stock solution into smaller, single-
use volumes in sterile microcentrifuge tubes or amber vials. This will prevent repeated
freeze-thaw cycles which can degrade the compound.

o Clearly label each aliquot with the compound name (YPX-C-05), concentration (10 mM in
DMSO), and the date of preparation.
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o Store the aliquots at -20°C for long-term storage.

Safety Precautions

e Always handle YPX-C-05 and DMSO in a well-ventilated area, preferably in a chemical fume
hood.

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety goggles.

e DMSO is known to facilitate the absorption of other chemicals through the skin. Therefore,
avoid direct skin contact with the YPX-C-05 stock solution. If contact occurs, wash the
affected area immediately with plenty of water.

e Consult the Material Safety Data Sheet (MSDS) for YPX-C-05 and DMSO for detailed safety
information.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the known signaling pathway of YPX-C-05 and the
experimental workflow for preparing the stock solution.
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YPX-C-05 inhibits HDAC, leading to histone acetylation and gene transcription.
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Workflow for the preparation of YPX-C-05 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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05 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15137763#how-to-prepare-ypx-c-05-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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